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Compound of Interest

Compound Name: D-Altrose

Cat. No.: B117840

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling D-Altrose, a key carbohydrate in various research applications. Adherence to these
procedures is critical for personal safety and maintaining the integrity of your experiments.

Personal Protective Equipment (PPE)

While D-Altrose is not classified as a hazardous substance, a cautious approach to handling is
always recommended.[1][2] The following personal protective equipment should be utilized to
minimize exposure and ensure safety.
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Protection Type Equipment Specification and Use
Wear tightly fitting safety
) goggles with side-shields to
Eye/Face Protection Safety Goggles

prevent any contact with the

eyes.[3]

Hand Protection

Protective Gloves

Chemical-resistant gloves are
essential. Inspect gloves for

any damage before use.

Skin and Body Protection

Lab Coat / Impervious Clothing

A standard lab coat is
recommended. For tasks with
a higher risk of exposure,
fire/flame resistant and
impervious clothing should be

considered.[3]

Respiratory Protection

N95 or Full-Face Respirator

Under normal conditions with
adequate ventilation,
respiratory protection is not
typically required. If dust is
generated or irritation is
experienced, a type N95
respirator or a full-face

respirator should be used.[3]

Key Safety and Handling Data

A summary of important quantitative data for D-Altrose is provided below for quick reference.
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Property Value
Physical State Solid, white to off-white powder[4]
Melting Point 103-105 °CJ[1]

25,800 mg/kg (for D-Glucose, a related
Oral LD50 (Rat) compound)[?]

Storage Temperature Room temperature[5]

Incompatibilities Strong oxidizing agents[3]

Standard Operating Protocol for Handling D-Altrose

This protocol outlines the step-by-step procedure for the safe handling of D-Altrose in a
laboratory setting.

1. Preparation and Area Setup:

» Ensure the work area, typically a laboratory bench or a fume hood, is clean and uncluttered.

 Verify that a calibrated weighing balance, appropriate glassware, and necessary solvents are
available.

o Confirm that all required PPE is readily accessible and in good condition.

2. Weighing and Solution Preparation:

o Handle D-Altrose in a well-ventilated area to avoid the formation of dust and aerosols.[3]

o Use a spatula to carefully weigh the desired amount of D-Altrose powder on weighing paper
or in a weigh boat.

o Transfer the powder to a suitable container for dissolution.

o Slowly add the desired solvent (e.g., water) to the D-Altrose powder while stirring to ensure
complete dissolution.

3. Experimental Use:

¢ When using D-Altrose in experiments, maintain the use of all prescribed PPE.
¢ Avoid direct contact with skin and eyes.[3]
¢ Should any spills occur, immediately follow the accidental release measures outlined below.
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4. Storage:

o Store D-Altrose in a tightly closed container in a dry and well-ventilated place.[3]
¢ Due to its hygroscopic nature, protection from moisture is crucial.[3]

5. Disposal:

» Solid D-Altrose waste and contaminated materials (e.g., weighing paper) should be
collected in a suitable, closed container for disposal.[3]

e Follow your institution's and local regulations for the disposal of non-hazardous chemical
waste.

Accidental Release Measures

In the event of a spill, follow these steps:

Evacuate and Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further spread of the powder.

Clean-up: Carefully sweep up the spilled solid material and place it into a suitable, labeled

container for disposal.[3] Avoid generating dust.

Decontamination: Clean the spill area thoroughly with soap and water.

Workflow for Safe Handling of D-Altrose

The following diagram illustrates the logical workflow for the safe handling of D-Altrose from
receipt to disposal.
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Caption: Workflow for the safe handling of

D-Altrose.

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b117840?utm_src=pdf-body-img
https://www.benchchem.com/product/b117840?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling D-Altrose]. BenchChem, [2025]. [Online PDF]. Available at:
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d-altrose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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